Cas no 1707566-34-4 (3-(3-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.4]non-3-en-2-one)

• Product Name: 3-(3-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.4]non-3-en-2-one
• CAS No: 1707566-34-4
• MF: C₁₃H₁₄FN₃O
• MW: 247.268166065216
• CID: 5714729
• PubChem ID: 102549244
• Update Time: 2026-03-11

3-(3-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.4]non-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.4]non-3-en-2-one
• 3-(3-Fluoro-phenyl)-1-methyl-1,4,7-triaza-spiro[4.4]non-3-en-2-one
• 1707566-34-4
• A926856
• 1,4,7-Triazaspiro[4.4]non-3-en-2-one, 3-(3-fluorophenyl)-1-methyl-

• Inchi： 1S/C13H14FN3O/c1-17-12(18)11(9-3-2-4-10(14)7-9)16-13(17)5-6-15-8-13/h2-4,7,15H,5-6,8H2,1H3
• InChI Key： SBARWRLZIINYJO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C(N(C)C2(CNCC2)N=1)=O

Computed Properties

• Exact Mass: 247.11209024g/mol
• Monoisotopic Mass: 247.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 371.8±52.0 °C(Predicted)
• pka: 9.17±0.40(Predicted)

3-(3-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.4]non-3-en-2-one Security Information

• Storage Condition：(BD620900)

Additional information on 3-(3-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.4]non-3-en-2-one

Recent Advances in the Study of 3-(3-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.4]non-3-en-2-one (CAS: 1707566-34-4)

The compound 3-(3-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.4]non-3-en-2-one (CAS: 1707566-34-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by a triazaspiro core and a fluorophenyl substituent, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. Recent research has focused on its role as a modulator of specific biological targets, including enzymes and receptors implicated in various disease states.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of 3-(3-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.4]non-3-en-2-one, highlighting its improved yield and purity through a novel catalytic cyclization method. The study demonstrated that the compound exhibits high selectivity for certain kinase targets, making it a promising candidate for further development in oncology. Additionally, the fluorophenyl moiety was found to enhance the compound's metabolic stability, addressing a common challenge in drug development.

In another recent publication in Bioorganic & Medicinal Chemistry Letters, researchers explored the compound's potential as an anti-inflammatory agent. The study revealed that 3-(3-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.4]non-3-en-2-one effectively inhibits key inflammatory pathways in vitro, with a notable reduction in pro-inflammatory cytokine production. These findings suggest its applicability in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action have been conducted using advanced computational modeling and X-ray crystallography. These studies, published in Nature Communications, elucidated the precise binding interactions between the compound and its target proteins, providing a structural basis for its high affinity and specificity. Such insights are invaluable for the rational design of next-generation derivatives with enhanced therapeutic profiles.

Despite these promising developments, challenges remain in the clinical translation of 3-(3-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.4]non-3-en-2-one. Issues such as bioavailability and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical structure and demonstrated biological activity position it as a valuable scaffold for future drug discovery efforts.

In conclusion, recent research on 3-(3-Fluorophenyl)-1-methyl-1,4,7-triazaspiro[4.4]non-3-en-2-one (CAS: 1707566-34-4) underscores its potential as a versatile therapeutic agent. Continued exploration of its pharmacological properties and optimization of its chemical synthesis will be critical for advancing its development and eventual clinical application.